N-methyl-1-amino-2-butanol
Overview
Description
Scientific Research Applications
Biofuel Production from Cyanobacteria
Butanol is a promising biofuel candidate due to its similarity to gasoline. Cyanobacteria, photosynthetic microorganisms, can serve as an alternative feedstock for third and fourth-generation biofuel production. Researchers have genetically engineered cyanobacteria to directly convert CO₂ into butanol, making it an attractive approach for sustainable fuel production .
Chemical Feedstock and Solvent
Beyond its use as a biofuel, 1-(methylamino)butan-2-ol plays a crucial role as a chemical feedstock. It is employed in the synthesis of butyl acrylate, methacrylate esters, butyl glycol ether, and butyl acetate. Additionally, it serves as a solvent in pharmaceutical preparations, oil industry, perfume industry, and food-grade flavor extraction .
Fuel Additive and Gasoline Substitute
Due to its higher energy content, lower hygroscopicity, and reduced corrosiveness compared to ethanol, 1-(methylamino)butan-2-ol is an efficient fuel additive. It can enhance gasoline properties and contribute to cleaner energy solutions .
Pharmaceutical Applications
Researchers have explored the potential of this compound in pharmaceutical contexts. While specific studies are limited, its unique structure and properties may find applications in drug development or as a precursor for pharmaceutical intermediates .
Analytical Chemistry
1-(Methylamino)butan-2-ol is suitable for use in analytical applications, including pharma release testing, method development, and quality control. Its distinct chemical properties make it valuable in various analytical techniques .
Environmental Impact Assessment
Recent studies have evaluated the environmental impacts and cumulative energy demand of third-generation butanol production. Metabolic engineering of cyanobacteria, including modifications related to 1-(methylamino)butan-2-ol synthesis, is essential for competing with fossil fuels and other biofuels .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(methylamino)butan-2-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13NO/c1-3-5(7)4-6-2/h5-7H,3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDTCWQXQLWFJGY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CNC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
103.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-1-amino-2-butanol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1,3-benzodioxol-5-yl)-2-[(3,4,4-trifluoro-3-butenyl)sulfanyl]nicotinamide](/img/structure/B2778025.png)
![N-(2,4-dimethoxyphenyl)-2-(6-ethyl-4-oxo-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)acetamide](/img/structure/B2778029.png)
![4-(5-Isopropyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl)morpholine](/img/structure/B2778034.png)
![N-(4-methoxyphenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide](/img/structure/B2778039.png)
![4-[(4-phenoxyanilino)methylidene]-1H-pyrazol-5-one](/img/structure/B2778041.png)
![9-(4-benzylpiperidine-1-carbonyl)-3,4-dihydro-[1,3]thiazino[2,3-b]quinazolin-6(2H)-one](/img/structure/B2778043.png)
![(E)-2-cyano-3-[4-(difluoromethoxy)phenyl]-N-ethyl-N-phenylprop-2-enamide](/img/structure/B2778045.png)
![N-(2-chlorobenzyl)-2-{[6-methyl-2-(3-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide](/img/structure/B2778047.png)